Cas no 2411255-09-7 (5-Cyclopentyl-1-[(4-fluorosulfonyloxyphenyl)methyl]tetrazole)

• Product Name: 5-Cyclopentyl-1-[(4-fluorosulfonyloxyphenyl)methyl]tetrazole
• CAS No: 2411255-09-7
• MF: C₁₃H₁₅FN₄O₃S
• MW: 326.346604585648
• CID: 5355135
• PubChem ID: 154880346
• Update Time: 2025-11-01

5-Cyclopentyl-1-[(4-fluorosulfonyloxyphenyl)methyl]tetrazole Chemical and Physical Properties

Names and Identifiers

• Z4327564146
• 5-Cyclopentyl-1-[(4-fluorosulfonyloxyphenyl)methyl]tetrazole
• 4-[(5-cyclopentyl-1H-1,2,3,4-tetrazol-1-yl)methyl]phenyl sulfurofluoridate

• Inchi： 1S/C13H15FN4O3S/c14-22(19,20)21-12-7-5-10(6-8-12)9-18-13(15-16-17-18)11-3-1-2-4-11/h5-8,11H,1-4,9H2
• InChI Key： FOKKYZUSJNUWHF-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OC1C=CC(=CC=1)CN1C(C2CCCC2)=NN=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 458
• XLogP3: 2.9
• Topological Polar Surface Area: 95.4

Additional information on 5-Cyclopentyl-1-[(4-fluorosulfonyloxyphenyl)methyl]tetrazole

Introduction to 5-Cyclopentyl-1-[(4-fluorosulfonyloxyphenyl)methyl]tetrazole (CAS No. 2411255-09-7)

5-Cyclopentyl-1-[(4-fluorosulfonyloxyphenyl)methyl]tetrazole is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2411255-09-7, belongs to the tetrazole class of heterocyclic compounds, which are known for their diverse applications in medicinal chemistry. The presence of a cyclopentyl group and a 4-fluorosulfonyloxyphenylmethyl moiety in its molecular structure imparts distinct chemical and pharmacological properties, making it a promising candidate for further research and development.

The compound's structure is characterized by a tetrazole ring, which is a five-membered aromatic ring containing four nitrogen atoms. This tetrazole core is a key feature in many bioactive molecules, often contributing to their binding affinity and metabolic stability. The cyclopentyl group attached to the tetrazole ring enhances the compound's solubility and bioavailability, while the 4-fluorosulfonyloxyphenylmethyl substituent introduces a region of high electronegativity and potential hydrogen bonding capabilities. These structural elements collectively contribute to the compound's unique pharmacophore, which may interact with biological targets in novel ways.

In recent years, there has been growing interest in fluorinated compounds due to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles. The fluorosulfonyloxy group in 5-Cyclopentyl-1-[(4-fluorosulfonyloxyphenyl)methyl]tetrazole is particularly noteworthy, as it has been shown to enhance the compound's interaction with biological receptors. This modification can lead to increased selectivity and reduced side effects, which are critical factors in drug development. The combination of these structural features makes this compound an attractive candidate for further exploration in medicinal chemistry.

The potential applications of 5-Cyclopentyl-1-[(4-fluorosulfonyloxyphenyl)methyl]tetrazole extend across various therapeutic areas. Initial studies have suggested that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory pathways. The tetrazole ring is known to be a versatile scaffold for developing anti-inflammatory agents, and the presence of the fluorosulfonyloxy group may further enhance its efficacy. Additionally, the cyclopentyl moiety could contribute to improved pharmacokinetic properties, such as prolonged half-life and better tissue distribution.

Research into this compound has also explored its potential as an intermediate in the synthesis of more complex pharmaceutical molecules. The unique structure of 5-Cyclopentyl-1-[(4-fluorosulfonyloxyphenyl)methyl]tetrazole allows for modifications at multiple sites, enabling chemists to tailor its properties for specific applications. For instance, the tetrazole ring can be functionalized to introduce additional bioactive groups, while the phenyl ring provides a platform for further derivatization. These characteristics make it a valuable building block in drug discovery efforts.

The synthesis of 5-Cyclopentyl-1-[(4-fluorosulfonyloxyphenyl)methyl]tetrazole presents both challenges and opportunities for synthetic chemists. The presence of multiple functional groups requires careful consideration of reaction conditions to ensure high yield and purity. However, advances in synthetic methodologies have made it increasingly feasible to construct complex molecules like this one. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenation have been instrumental in facilitating the synthesis of tetrazole derivatives.

Evaluation of the pharmacological properties of 5-Cyclopentyl-1-[(4-fluorosulfonyloxyphenyl)methyl]tetrazole has been conducted using both in vitro and in vivo models. In vitro studies have focused on assessing its interactions with target enzymes and receptors, while in vivo studies aim to evaluate its efficacy and safety profiles in animal models. Preliminary results have shown promising activity against certain inflammatory markers, suggesting potential therapeutic benefits. However, further research is needed to fully elucidate its mechanism of action and long-term effects.

The role of computational chemistry has been increasingly important in understanding the behavior of complex molecules like this one. Molecular modeling techniques can provide insights into how 5-Cyclopentyl-1-[(4-fluorosulfonyloxyphenyl)methyl]tetrazole interacts with biological targets at the molecular level. These studies can help guide experimental design by predicting binding affinities, identifying key interaction sites, and optimizing molecular structures for improved efficacy.

The future prospects for 5-Cyclopentyl-1-[(4-fluorosulfonyloxyphenyl)methyl]tetrazole are promising, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between synthetic chemists, pharmacologists, and biologists will be crucial in translating laboratory findings into clinical reality. As our understanding of biological pathways continues to grow, compounds like this one may play a significant role in addressing unmet medical needs.